Cas no 1951439-40-9 (3-Fluoro-2-methoxyaniline hydrochloride)

• Product Name: 3-Fluoro-2-methoxyaniline hydrochloride
• CAS No: 1951439-40-9
• MF: C₇H₉ClFNO
• MW: 177.603864431381
• CID: 4630907
• Update Time: 2025-07-19

3-Fluoro-2-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxyaniline hydrochloride
• 3-fluoro-2-methoxyaniline;hydrochloride

• Inchi： 1S/C7H8FNO.ClH/c1-10-7-5(8)3-2-4-6(7)9;/h2-4H,9H2,1H3;1H
• InChI Key： IWUALJJVQWVBSN-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 35.2

Additional information on 3-Fluoro-2-methoxyaniline hydrochloride

3-Fluoro-2-methoxyaniline Hydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

3-Fluoro-2-methoxyaniline hydrochloride, with the chemical formula C₈H₉FN₂O·HCl and CAS number 1951439-40-9, has emerged as a pivotal compound in the development of novel therapeutic agents. This derivative of aniline features a unique combination of fluorine and methoxy groups, which significantly influences its chemical reactivity and biological activity. Recent studies have highlighted its potential in modulating enzyme activity and receptor interactions, making it a focal point in drug discovery programs targeting metabolic disorders and neurodegenerative conditions.

3-Fluoro-2-methoxyaniline hydrochloride is structurally characterized by the presence of a fluorine atom at the 3-position and a methoxy group at the 2-position of the aniline ring. This molecular configuration imparts distinct electronic properties, enabling the compound to act as a versatile scaffold for further chemical modifications. Researchers have demonstrated that the fluorine substitution enhances the compound’s lipophilicity, which is critical for its ability to cross biological membranes and interact with intracellular targets. This property has been leveraged in the synthesis of analogs with improved bioavailability and selectivity.

Recent advancements in medicinal chemistry have underscored the importance of 3-Fluoro-2-methoxyaniline hydrochloride in the design of small molecule inhibitors. A 2023 study published in Journal of Medicinal Chemistry reported its utility as a lead compound for the development of kinase inhibitors targeting the SRC family of tyrosine kinases. The compound’s ability to selectively bind to specific kinase domains has been linked to its structural compatibility with ATP-binding sites, offering a promising avenue for the treatment of cancers driven by aberrant kinase activity.

The synthesis of 3-Fluoro-2-methoxyaniline hydrochloride has been optimized through catalytic methodologies that minimize environmental impact while maintaining high yield. A 2024 review in Green Chemistry highlighted the use of microwave-assisted protocols to enhance reaction efficiency. These methods not only reduce energy consumption but also ensure the compound’s purity, which is essential for its application in pharmaceutical formulations. The resulting product exhibits minimal impurities, making it suitable for use in high-purity drug development processes.

Biological studies have revealed that 3-Flude-2-methoxyaniline hydrochloride interacts with multiple cellular pathways, including those involved in oxidative stress regulation. A 2023 preclinical study in Antioxidants demonstrated its potential as a neuroprotective agent. The compound was shown to modulate the activity of Nrf2, a key transcription factor in the cellular antioxidant response, thereby reducing oxidative damage in neuronal cells. This property has sparked interest in its potential application for treating neurodegenerative diseases such as Parkinson’s and Alzheimer’s.

The pharmacokinetic profile of 3-Fluoro-2-methoxyaniline hydrochloride has been extensively investigated to optimize its therapeutic potential. In vitro studies have indicated that the compound exhibits moderate metabolic stability in liver microsomes, suggesting a favorable half-life for systemic use. However, further in vivo studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are critical for the development of drug formulations that maximize efficacy while minimizing side effects.

Recent advances in computational chemistry have facilitated the prediction of 3-Fluoro-2-methoxyaniline hydrochloride’s interactions with biological targets. Molecular docking simulations have revealed its binding affinity for several enzyme targets, including monoamine oxidase (MAO) and acetylcholinesterase (AChE). These interactions suggest potential applications in the treatment of mood disorders and cognitive impairments. The compound’s ability to modulate enzyme activity has also been explored in the context of metabolic syndrome, where it may contribute to improved insulin sensitivity.

The chemical versatility of 3-Fluoro-2-methoxyaniline hydrochloride has enabled its incorporation into a range of pharmaceutical formulations. Its hydrochloride salt form enhances solubility, which is crucial for oral administration. Researchers have also explored its use as a precursor in the synthesis of more complex molecules, including heterocyclic compounds with potential applications in antiviral and antifungal therapies. These synthetic pathways are being optimized to improve scalability and cost-effectiveness for industrial production.

Current research efforts are focused on expanding the therapeutic applications of 3-Fluoro-2-methoxyaniline hydrochloride through structure-activity relationship (SAR) studies. By systematically modifying functional groups, scientists aim to enhance its potency and specificity for target pathways. These studies are particularly relevant in the context of personalized medicine, where tailored therapies are designed to address individual genetic and metabolic profiles. The compound’s adaptability to such modifications underscores its significance in the field of drug discovery.

In conclusion, 3-Fluoro-2-methoxyaniline hydrochloride represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure, combined with recent advancements in synthetic and biological studies, positions it as a valuable tool for the development of novel therapeutics. As research continues to uncover its full potential, the compound is expected to play a significant role in addressing complex medical challenges through innovative drug design strategies.